2-Bromo-5-fluorofuran

• Molecular Formula: C4H2BrFO
• Molecular Weight: 164.96 g/mol
• IUPAC Name: 2-bromo-5-fluorofuran
• InChI: InChI=1S/C4H2BrFO/c5-3-1-2-4(6)7-3/h1-2H
• InChI Key: NSXRHJFVKQQLOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)Br)F

Description

2-Bromo-5-fluorofuran is a halogenated furan derivative featuring bromine and fluorine substituents at the 2- and 5-positions of the furan ring, respectively. Halogenated furans are valued for their electron-withdrawing properties, which influence reactivity and molecular interactions, making them key intermediates in synthesizing pharmaceuticals and agrochemicals .

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key analogs of 2-Bromo-5-fluorofuran, emphasizing substituent positions, core structures, and functional groups:

Compound Name	Core Structure	Substituents/Functional Groups	Molecular Weight (g/mol)	Key Applications/Properties	References
2-Bromo-5-fluorofuran	Furan	Br (C2), F (C5)	~165 (estimated)	Synthetic intermediate, electronics	N/A
2-Bromo-5-fluorobenzofuran	Benzofuran	Br (C2), F (C5)	~215 (estimated)	Pharmacological studies
5-(4-Bromo-2-fluorophenyl)furan-2-carbaldehyde	Furan	4-Bromo-2-fluorophenyl, aldehyde (C2)	~269	Research applications, ligand synthesis
5-Bromo-2-(4-fluorophenyl)-3-methylsulfinyl-1-benzofuran	Benzofuran	Br (C5), 4-fluorophenyl (C2), methylsulfinyl	~367	Solid-state structure analysis
(R)-5-Bromo-4-fluoro-2,3-dihydrobenzofuran-3-amine	Dihydrobenzofuran	Br (C5), F (C4), amine (C3)	~232	Chiral building block, drug development

Key Observations:

• Core Structure : 2-Bromo-5-fluorofuran’s simple furan ring distinguishes it from benzofuran derivatives (e.g., ), which feature fused benzene rings. This difference impacts electronic properties and biological activity .
• Substituent Effects : The position of halogens (Br, F) and additional functional groups (e.g., sulfinyl, aldehyde) modulate reactivity. For instance, sulfinyl groups in benzofurans enhance intermolecular interactions in crystal structures .
• Pharmacological Potential: Benzofuran analogs exhibit antifungal, antitumor, and antiviral activities, suggesting that 2-Bromo-5-fluorofuran derivatives could be explored for similar applications .